Cas no 1805554-74-8 (2-Bromo-4-methyl-3-nitrobenzyl chloride)

• Product Name: 2-Bromo-4-methyl-3-nitrobenzyl chloride
• CAS No: 1805554-74-8
• MF: C₈H₇BrClNO₂
• MW: 264.503680467606
• CID: 5005784
• Update Time: 2025-08-05

2-Bromo-4-methyl-3-nitrobenzyl chloride Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-4-methyl-3-nitrobenzyl chloride

• Inchi： 1S/C8H7BrClNO2/c1-5-2-3-6(4-10)7(9)8(5)11(12)13/h2-3H,4H2,1H3
• InChI Key： UNSGLAAFPXOQKA-UHFFFAOYSA-N
• SMILES： BrC1C(=C(C)C=CC=1CCl)[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 197
• XLogP3: 3.2
• Topological Polar Surface Area: 45.8

Additional information on 2-Bromo-4-methyl-3-nitrobenzyl chloride

Professional Introduction to 2-Bromo-4-methyl-3-nitrobenzyl chloride (CAS No. 1805554-74-8)

2-Bromo-4-methyl-3-nitrobenzyl chloride is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, identified by its Chemical Abstracts Service (CAS) number CAS No. 1805554-74-8, serves as a crucial intermediate in the synthesis of various biologically active molecules. Its unique structural features, including a bromo substituent, a methyl group, and a nitro group on a benzyl chloride backbone, make it a versatile building block for drug discovery and development.

The significance of 2-Bromo-4-methyl-3-nitrobenzyl chloride lies in its ability to undergo various chemical transformations that are essential for constructing complex molecular architectures. In recent years, there has been a growing interest in exploring its applications in the synthesis of novel therapeutic agents. The presence of both electrophilic and nucleophilic sites on its structure allows for diverse reactions such as nucleophilic substitution, cross-coupling reactions, and condensation reactions, which are pivotal in the development of pharmaceuticals.

One of the most compelling aspects of this compound is its role in the synthesis of bioactive molecules that target specific biological pathways. For instance, researchers have utilized 2-Bromo-4-methyl-3-nitrobenzyl chloride to develop inhibitors of enzymes involved in cancer metabolism. The nitro group on the benzene ring can be reduced to an amine, which can then be further functionalized to create potent inhibitors. These inhibitors have shown promise in preclinical studies, particularly in targeting enzymes such as tyrosine kinases and proteases that are overexpressed in cancer cells.

In addition to its applications in oncology, 2-Bromo-4-methyl-3-nitrobenzyl chloride has also been explored in the development of antimicrobial agents. The bromo and nitro substituents provide opportunities for selective interactions with bacterial enzymes and cell wall components. Recent studies have demonstrated that derivatives of this compound exhibit significant activity against multidrug-resistant bacteria, making them valuable candidates for new antibiotics.

The synthetic utility of 2-Bromo-4-methyl-3-nitrobenzyl chloride extends beyond pharmaceutical applications. It has been employed in the synthesis of advanced materials, including liquid crystals and organic semiconductors. The ability to functionalize its structure allows chemists to tailor its properties for specific applications in nanotechnology and electronics. For example, researchers have incorporated this compound into organic light-emitting diodes (OLEDs) to improve their efficiency and stability.

The industrial production of 2-Bromo-4-methyl-3-nitrobenzyl chloride involves multi-step synthetic routes that require precise control over reaction conditions. Advances in catalytic methods have enabled more efficient and environmentally friendly production processes. For instance, palladium-catalyzed cross-coupling reactions have been used to introduce new functional groups onto the benzyl chloride backbone with high selectivity and yield.

The safety profile of 2-Bromo-4-methyl-3-nitrobenzyl chloride is another critical consideration in its handling and application. While it is not classified as a hazardous material under standard regulations, proper precautions must be taken to prevent exposure during synthesis and handling. Personal protective equipment (PPE), such as gloves and safety goggles, should be worn at all times when working with this compound.

In conclusion, 2-Bromo-4-methyl-3-nitrobenzyl chloride (CAS No. 1805554-74-8) is a multifaceted compound with broad applications in pharmaceutical chemistry, materials science, and nanotechnology. Its unique structural features make it an invaluable intermediate for synthesizing biologically active molecules and advanced materials. As research continues to uncover new applications for this compound, its importance in drug discovery and material science is likely to grow even further.